Angucyclines
Angucyclines are a class of antibiotics derived from the anguimycin natural product family, which display potent antimicrobial activity against various Gram-positive bacteria and some Gram-negative bacteria. These compounds exhibit unique chemical structures characterized by macrocyclic lactones, often featuring at least one oxygen bridge. Angucyclines possess broad-spectrum antibacterial properties and are known for their ability to inhibit bacterial protein synthesis, leading to cell death. They are particularly valuable in the treatment of infections caused by methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. Due to their mechanism of action and favorable pharmacokinetic properties, angucyclines offer a promising therapeutic alternative for treating antibiotic-resistant infections. Their potential as anti-inflammatory agents is also being explored in various preclinical studies, making them a subject of interest in both clinical and research settings.

Structure | Chemical Name | CAS | MF |
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8-O-methylrabelomycin | 1384277-82-0 | C20H16O6 |
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3-deoxyurdamycinone B | 1345014-06-3 | C25H24O7 |
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Benz[a]anthracene-7,12-dione, 3-(chloromethyl)-1,8-dihydroxy- | 147914-12-3 | C19H11ClO4 |
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Benz[a]anthracene-7,12-dione, 1,8-dihydroxy-3-(hydroxymethyl)- | 182064-19-3 | C19H12O5 |
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Brasiliquinone B; 8-O-(3-Amino-2,3,6-trideoxy-α-L-ribo-hexopyranoside) | 183201-02-7 | C26H27NO7 |
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Brasiliquinone B; 8-Me ether | 183201-06-1 | C21H18O5 |
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Fradimycin A | 1556003-60-1 | C39H42O15 |
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Fradimycin B | 1429166-72-2 | C38H38O14 |
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Rubiginone D2 | 274913-71-2 | C20H16O6 |
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Landomycin A; 3D,6,11-Trideoxy, 5,6-didehydro | 1345861-18-8 | C55H72O19 |
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